Cas no 1248982-18-4 (1-(2-Methylphenyl)ethane-1-sulfonamide)

• Product Name: 1-(2-Methylphenyl)ethane-1-sulfonamide
• CAS No: 1248982-18-4
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD16672002
• CID: 5249515
• PubChem ID: 62084218
• Update Time: 2025-10-29

1-(2-Methylphenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylphenyl)ethane-1-sulfonamide
• 1-(O-tolyl)ethane-1-sulfonamide
• Benzenemethanesulfonamide, α,2-dimethyl-

• MDL： MFCD16672002
• Inchi： 1S/C9H13NO2S/c1-7-5-3-4-6-9(7)8(2)13(10,11)12/h3-6,8H,1-2H3,(H2,10,11,12)
• InChI Key： OBUPOQGHKPDGKT-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC=CC=1C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(2-Methylphenyl)ethane-1-sulfonamide

Comprehensive Guide to 1-(2-Methylphenyl)ethane-1-sulfonamide (CAS No. 1248982-18-4): Properties, Applications, and Market Insights

1-(2-Methylphenyl)ethane-1-sulfonamide (CAS No. 1248982-18-4) is a specialized sulfonamide derivative with growing interest in pharmaceutical and chemical research. This compound, characterized by its unique methylphenyl and sulfonamide functional groups, has shown potential in various applications, particularly in drug discovery and material science. Researchers and industry professionals are increasingly exploring its properties due to its structural versatility and potential therapeutic benefits.

The molecular structure of 1-(2-Methylphenyl)ethane-1-sulfonamide features a sulfonamide group attached to an ethyl chain, which is further linked to a 2-methylphenyl ring. This configuration contributes to its distinct chemical behavior, including solubility in organic solvents and moderate stability under standard conditions. The presence of the methyl group at the ortho position of the phenyl ring influences its steric and electronic properties, making it a valuable intermediate in synthetic chemistry.

In pharmaceutical research, 1-(2-Methylphenyl)ethane-1-sulfonamide has garnered attention as a potential building block for drug development. Sulfonamide-based compounds are known for their bioactivity, particularly in antimicrobial and anti-inflammatory applications. Recent studies suggest that modifications to the sulfonamide moiety or the methylphenyl group could enhance its pharmacological profile, addressing current challenges in drug resistance and targeted therapies.

The compound's relevance extends to material science, where its structural features are explored for designing novel polymers and coatings. The sulfonamide group can participate in hydrogen bonding, potentially improving material properties such as adhesion and thermal stability. Researchers are investigating its incorporation into advanced materials for electronics, packaging, and biomedical devices, aligning with the growing demand for sustainable and high-performance materials.

Market trends indicate rising interest in specialty sulfonamides like 1-(2-Methylphenyl)ethane-1-sulfonamide, driven by advancements in personalized medicine and green chemistry. Industry reports highlight its potential as a key intermediate in producing next-generation therapeutics and functional materials. Manufacturers are optimizing synthesis routes to improve yield and purity, catering to the needs of academic and industrial researchers.

From an SEO perspective, common queries related to this compound include "sulfonamide derivatives in drug discovery," "CAS 1248982-18-4 applications," and "methylphenyl sulfonamide synthesis." Addressing these topics enhances the article's visibility while providing valuable insights. Additionally, integrating trending keywords like "sustainable chemistry" and "pharmaceutical intermediates" aligns with current industry priorities.

Quality control and analytical methods for 1-(2-Methylphenyl)ethane-1-sulfonamide typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These ensure compliance with regulatory standards and meet the demands of high-purity applications. Suppliers often provide detailed certificates of analysis, emphasizing parameters like purity, moisture content, and residual solvents.

In summary, 1-(2-Methylphenyl)ethane-1-sulfonamide (CAS No. 1248982-18-4) represents a versatile compound with significant potential across multiple domains. Its unique structure, combined with ongoing research into its applications, positions it as a valuable asset in modern chemistry. For researchers and industry stakeholders, understanding its properties and market dynamics is essential for leveraging its full potential.